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Compound of Interest

Compound Name: 6-Bromoquinoline

Cat. No.: B019933 Get Quote

A Technical Guide to the Physical Properties of
6-Bromoquinoline
This guide provides an in-depth overview of the key physical properties of 6-bromoquinoline,

specifically its melting and boiling points. The information is tailored for researchers, scientists,

and professionals in the field of drug development, presenting quantitative data, experimental

methodologies, and a logical workflow for property determination.

Quantitative Data Summary
The physical properties of 6-bromoquinoline are essential for its handling, characterization,

and application in synthetic chemistry. The experimentally determined melting and boiling

points are summarized below.

Physical Property Value Conditions

Melting Point 19 °C Not specified

24 °C Not specified

Boiling Point 116 °C at 6 mmHg
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The determination of melting and boiling points are fundamental techniques in chemical

analysis to establish the identity and purity of a substance.

1. Melting Point Determination

The melting point of a compound is the temperature range over which it changes state from

solid to liquid. For a pure crystalline solid, this transition is typically sharp. The presence of

impurities generally leads to a depression and broadening of the melting point range.[1] A

common and effective method for determining the melting point is through the use of a capillary

tube within a calibrated heating apparatus.

Methodology:

Sample Preparation: A small amount of the crystalline 6-bromoquinoline is finely ground

and packed into a capillary tube, sealed at one end, to a height of a few millimeters.[2]

Apparatus Setup: The capillary tube is placed in a heating block or an oil bath apparatus

(such as a Thiele tube or a Mel-Temp apparatus) equipped with a calibrated thermometer or

a digital temperature sensor.[1][3]

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, especially when approaching the anticipated melting point.[1]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears and the temperature at which the entire sample has completely liquefied. This

range is reported as the melting point.[1] An initial rapid heating can be performed to find an

approximate melting point, followed by a slower, more precise measurement.[1][3]

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. The boiling point is highly

dependent on the atmospheric pressure.

Methodology (Thiele Tube Method):
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Sample Preparation: A small volume (a few milliliters) of 6-bromoquinoline is placed into a

small test tube. A capillary tube, sealed at one end, is placed into the liquid with the open end

down.[4]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil).[4]

Heating and Observation: The Thiele tube is gently heated, which ensures uniform heat

distribution. As the temperature rises, air trapped in the capillary tube will bubble out. Upon

reaching the boiling point, a continuous stream of bubbles will emerge from the capillary

tube.[4]

Data Recording: The heat source is then removed. The temperature at which the liquid is

drawn back into the capillary tube is recorded as the boiling point at the current atmospheric

pressure.[4] The barometric pressure should always be recorded alongside the boiling point.

[4]

Workflow Visualization
The following diagram illustrates the general experimental workflow for the determination of the

physical properties of a chemical compound like 6-bromoquinoline.
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Caption: Experimental workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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